Cas no 2586126-10-3 ((3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane
• CAS No: 2586126-10-3
• MF: C₁₅H₁₂F₄OS
• MW: 316.3138
• CID: 5077075
• Update Time: 2022-06-06

(3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane

• Inchi： 1S/C15H12F4OS/c1-21-13-8-11(15(17,18)19)7-12(14(13)16)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： PBFFUGPAUUVRHM-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1=C([H])C(C(F)(F)F)=C([H])C(=C1F)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 4.9
• Topological Polar Surface Area: 34.5